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Compound of Interest

Compound Name: Tert-butyl formate

Cat. No.: B166776

An In-Depth Technical Guide to tert-Butyl
Formate

For Researchers, Scientists, and Drug Development Professionals

Core Abstract: This technical guide provides a comprehensive overview of tert-butyl formate,
a versatile organic compound with applications in chemical synthesis and relevance in
environmental science. The document details its chemical and physical properties, safety and
handling protocols, and provides in-depth experimental procedures for its synthesis and
analysis. Particular emphasis is placed on providing researchers and drug development
professionals with the practical information necessary for its application in a laboratory setting.
While not directly implicated in biological signaling pathways, its role as a chemical
intermediate makes it a compound of interest in the synthesis of more complex molecules.

Introduction

Tert-butyl formate (TBF), systematically named tert-butyl methanoate, is the ester formed
from formic acid and tert-butanol. Its chemical structure consists of a formate group attached to
a bulky tert-butyl group. This structure influences its chemical reactivity and physical properties,
making it a subject of interest in various chemical contexts. It is a colorless liquid with a fruity
odor.[1]
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This guide serves as a technical resource for researchers, scientists, and professionals in drug
development, offering detailed information on the properties, synthesis, and analysis of tert-
butyl formate.

Chemical and Physical Properties

A summary of the key chemical and physical properties of tert-butyl formate is presented in
Table 1. This data is essential for its proper handling, storage, and application in experimental
setups.

Table 1: Chemical and Physical Properties of tert-Butyl Formate

Property Value Reference(s)
CAS Number 762-75-4 [2]
Molecular Formula CsH1002 [2]
Molecular Weight 102.13 g/mol [2]
Appearance Colorless liquid [1]
Odor Fruity [1]
Boiling Point 82-83 °C [2]
Density 0.872 g/mL at 25 °C [2]
Refractive Index n20/D 1.379 [2]
Flash Point -9 °C (16 °F) [3]

- Soluble in organic solvents,
Solubility _ [1]
less soluble in water.

Synthesis of tert-Butyl Formate

The most common laboratory synthesis of tert-butyl formate is through the Fischer
esterification of formic acid with tert-butanol, using an acid catalyst.[4] Due to the tertiary nature
of the alcohol, reaction conditions must be carefully controlled to avoid dehydration of the
alcohol to isobutylene.
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Experimental Protocol: Acid-Catalyzed Esterification

This protocol describes a general procedure for the synthesis of tert-butyl formate via Fischer
esterification.

Materials:

Formic acid (=95%)

o tert-Butanol

o Concentrated sulfuric acid (catalyst)

o Diethyl ether (or other suitable extraction solvent)

e Saturated sodium bicarbonate solution

o Saturated sodium chloride solution (brine)

e Anhydrous magnesium sulfate (or sodium sulfate)

o Standard laboratory glassware (round-bottom flask, reflux condenser, separatory funnel,
distillation apparatus)

o Heating mantle and magnetic stirrer

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux
condenser, combine tert-butanol and a slight excess of formic acid.

o Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid to the stirred
mixture.

e Reaction: Heat the mixture to a gentle reflux and maintain for several hours. The progress of
the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography
(GC).
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o Work-up: After cooling to room temperature, transfer the reaction mixture to a separatory
funnel.

o Extraction: Dilute the mixture with diethyl ether and wash sequentially with water, saturated
sodium bicarbonate solution (to neutralize the excess acid), and finally with brine.

» Drying: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the
solvent by rotary evaporation.

 Purification: The crude tert-butyl formate can be purified by fractional distillation.

Reactants Conditions

H2S04 (catalyst) Heat (Reflux)

-

+

Click to download full resolution via product page
Caption: General workflow for the analysis of tert-butyl formate by GC-MS.

Safety and Handling

Tert-butyl formate is a flammable liquid and can cause eye and respiratory irritation. Proper
safety precautions are mandatory when handling this compound.
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Table 2: Safety and Hazard Information for tert-Butyl Formate

Hazard Information Precautionary Measures
GHS Pictograms Flammable, Irritant
Signal Word Danger

H225: Highly flammable liquid and vapor. H319:
Hazard Statements Causes serious eye irritation. H335: May cause

respiratory irritation.

] ] Safety goggles, chemical-resistant gloves, lab
Personal Protective Equipment (PPE) ] )
coat. Work in a well-ventilated fume hood.

Store in a tightly closed container in a cool, dry,
Storage well-ventilated area away from heat and ignition

sources.

Environmental Significance

Tert-butyl formate is a known degradation product of methyl tert-butyl ether (MTBE), a former
gasoline additive. [3]Its presence in the environment, particularly in groundwater, is often linked
to MTBE contamination. The hydrolysis of tert-butyl formate to tert-butanol and formic acid is

a key reaction in its environmental fate. [1]

Conclusion

This technical guide has provided a detailed overview of tert-butyl formate, encompassing its
fundamental properties, synthesis, analytical methods, and safety considerations. For
researchers and professionals in drug development, tert-butyl formate serves as a useful,
albeit simple, building block in organic synthesis. The provided experimental protocols offer a
starting point for its practical application in the laboratory. While not a direct modulator of
biological pathways, its role in the chemical sciences is well-established.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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